4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[[(2-aminoacetyl)-cyclopropylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H27N3O3/c20-12-18(23)22(17-6-7-17)13-15-8-10-21(11-9-15)19(24)25-14-16-4-2-1-3-5-16/h1-5,15,17H,6-14,20H2
• InChI Key: NCIGNJFZICRRNR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2CCN(CC2)C(=O)OCC3=CC=CC=C3)C(=O)CN
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

Biological Activity

4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a complex organic compound with potential therapeutic applications. Its unique structural features, including a piperidine ring and cyclopropyl amino group, suggest significant biological activity, particularly in medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, highlighting its mechanisms of action, potential therapeutic uses, and relevant research findings.

Molecular Characteristics

• Molecular Formula : C19H27N3O3
• Molecular Weight : 345.44 g/mol
• CAS Number : 1353946-39-0

The compound's structure includes functional groups that may interact with various biological targets, enhancing its potential efficacy in therapeutic applications.

Research indicates that 4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester may exhibit several biological activities:

• Neurotransmitter Modulation : The compound has been studied for its effects on neurotransmission, particularly as an antagonist at NMDA receptors. This activity suggests potential applications in treating neurological disorders such as Alzheimer's disease .
• Anticancer Properties : Preliminary studies indicate that derivatives of similar piperidine compounds demonstrate significant anticancer activity. For instance, compounds with structural similarities have shown IC50 values in the low micromolar range against various cancer cell lines .
• Cholinesterase Inhibition : The compound may also inhibit acetylcholinesterase (AChE), which is crucial for managing conditions like Alzheimer's disease by increasing acetylcholine levels in the brain .

Case Studies and Research Findings

Numerous studies have highlighted the biological potential of similar compounds:

• A study on piperidine derivatives showed promising results against A549 lung cancer cells, with some compounds achieving IC50 values comparable to established chemotherapeutics .
• Another investigation focused on the structural analogs of piperidine carboxylic acids, revealing their capacity to inhibit cell proliferation in human cancer cell lines such as MCF-7 and A549 .

Comparative Analysis of Related Compounds

Compound Name	Molecular Formula	Key Activity
4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	C19H27N3O3	Potential NMDA antagonist
(S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	C15H27N3O3	Anticancer activity
Benzyl 4-(2-amino-N-cyclopropylacetamido)methyl)piperidine-1-carboxylate	C16H29N3O3	Cholinesterase inhibition

This table illustrates how structural variations can influence biological activity, emphasizing the need for further exploration of this compound's unique properties.

Future Directions

The promising biological activities associated with 4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester warrant further investigation into its pharmacological properties and mechanisms of action. Future studies should focus on:

• In vivo Studies : To assess the efficacy and safety profile of this compound in animal models.
• Mechanistic Studies : To elucidate the specific pathways through which this compound exerts its effects.
• Clinical Trials : To explore its potential as a therapeutic agent in human subjects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Modifications

The compound belongs to a class of piperidine derivatives with variations in amino acid substituents, ester groups, and cyclopropane ring modifications. Below is a detailed comparison:

Table 1: Structural and Physicochemical Comparisons

Compound Name	CAS	Molecular Formula	Molar Mass (g/mol)	Key Structural Differences	Biological Activity (if reported)	References
Target Compound : 4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	1353946-31-2	C₁₈H₂₅N₃O₃	331.41	Benzyl ester; cyclopropyl-amino-methyl linked to 2-amino-acetyl	No direct activity data; discontinued commercial status
Analog 1 : 4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	1353954-89-8	C₁₈H₂₇N₃O₂	329.43	Ethyl group replaces acetyl; altered hydrogen-bonding potential	No activity data; discontinued
Analog 2 : [1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester	1353962-39-6	C₁₉H₂₆N₄O₃	370.44	Piperidin-2-ylmethyl instead of piperidin-4-ylmethyl; carbamic acid ester	No activity data; discontinued
Analog 3 : 4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	1353972-73-2	C₁₈H₂₉N₃O₂	327.45	Isopropyl replaces cyclopropyl; ethyl instead of acetyl	No activity data; commercially available
Analog 4 : 4-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	1353996-73-2	C₁₉H₂₉N₃O₃	347.45	Branched amino acid (3-methyl-butyryl); methyl-amino substitution	No activity data; experimental use
Analog 5 : 4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester	122021-01-6	C₁₆H₂₃N₂O₃	291.37	Ethoxymethyl replaces cyclopropyl-amino-methyl	No activity data; commercially available

Key Trends and Research Findings

Impact of Ester Groups :

• Discontinued Commercial Status : The target compound and several analogs (e.g., ) are marked as discontinued, suggesting challenges in synthesis, stability, or efficacy in early-stage studies.

Role of Cyclopropane and Amino Acid Modifications :

• The cyclopropyl group in the target compound may improve metabolic stability by resisting oxidative degradation, a common advantage in drug design.
• Branched amino acids (e.g., Analog 4) introduce steric hindrance, which could affect interactions with enzymes or receptors .